Cas no 2172619-60-0 (4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid
• CAS No: 2172619-60-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6585844
• PubChem ID: 165569660
• Update Time: 2025-06-18

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid
• 2172619-60-0
• 4-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]azetidin-3-yl}butanoic acid
• EN300-1580947

• Inchi： 1S/C26H28N2O5/c29-24(28-15-18(16-28)7-5-13-25(30)31)12-6-14-27-26(32)33-17-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,6,8-12,18,23H,5,7,13-17H2,(H,27,32)(H,30,31)/b12-6+
• InChI Key： NDRFEZUFCBTXJT-WUXMJOGZSA-N
• SMILES： O=C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid

Introduction to 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic Acid (CAS No. 2172619-60-0)

4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid, identified by its CAS number 2172619-60-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid is characterized by its complex arrangement of functional groups, including an azetidine ring, a butenoyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the azetidine ring in 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid suggests potential applications in drug design, as azetidine derivatives have been shown to exhibit inhibitory effects on certain enzymes and receptors involved in disease progression.

The Fmoc protected amino group is another key feature of this compound, which is commonly used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. However, in the context of this compound, the Fmoc group may serve a different purpose, such as enhancing solubility or facilitating specific interactions with biological targets. Further research is needed to elucidate the exact role of this functional group in the biological activity of the molecule.

One of the most intriguing aspects of 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-yl}butanoic acid is its potential as a lead compound for drug discovery. The combination of structural elements from different pharmacophores allows for multiple points of interaction with biological targets, which can lead to the development of more effective and selective therapeutic agents. Researchers have been exploring various derivatives of this compound to optimize its pharmacological properties and enhance its efficacy.

The butenoyl moiety in the molecular structure of this compound may contribute to its ability to cross cell membranes, which is a critical factor for many drugs. Additionally, the presence of multiple chiral centers provides opportunities for designing enantiomerically pure compounds, which can improve pharmacokinetic profiles and reduce side effects. These features make 4-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylazetidin-3-ylyl}butanoic acid an attractive candidate for further investigation in medicinal chemistry.

In recent studies, researchers have been employing advanced computational methods to predict the binding affinity and interaction patterns of this compound with various biological targets. These studies have provided valuable insights into the potential mechanisms of action and have helped guide the design of more effective derivatives. The use of molecular modeling techniques has also allowed researchers to identify key structural features that contribute to the biological activity of this compound.

The synthesis of 4-{1-(4-{((9H-fluoren-l9)-yI)methoxycarbonyI}amino)but-Z-enoyIazetidin-l 3-yI})butanoic acid presents several challenges due to its complex structure. However, advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have developed novel synthetic routes that involve multi-step reactions and careful optimization of reaction conditions. These efforts have been crucial in making this compound available for further biological testing and drug development.

The biological activity of 4-(I-I-(4-({(IIH-fluorellg)-yII)methoxycarboxyI}aminoJ-but-Z-enoYIazetidin-l 3-yI})butanoic acid has been studied in several preclinical models. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in disease progression. These results are encouraging and warrant further investigation into its potential therapeutic applications. Additionally, researchers are exploring the possibility of developing combination therapies that involve this compound alongside other drugs to enhance overall treatment efficacy.

The future prospects for 4-(I-I-(4(({IIH-fluorellg)-yII)methoxycarboxyI}aminoJ-but-Z-enoYIazetidin-l 3-yI})butanoic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and evaluating its safety profile in clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics. The intricate interplay between structure and function makes CAS No. 2172619 60 0 a fascinating subject for both academic research and industrial drug development.